Cas no 59726-65-7 (1H-Pyrrole-2,5-dione, 1-(pentafluorophenyl)-)

1H-Pyrrole-2,5-dione, 1-(pentafluorophenyl)- structure
59726-65-7 structure
Product Name:1H-Pyrrole-2,5-dione, 1-(pentafluorophenyl)-
CAS No:59726-65-7
MF:C10H2F5NO2
MW:263.120399951935
CID:1616842
PubChem ID:3893035
Update Time:2025-04-21

1H-Pyrrole-2,5-dione, 1-(pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione, 1-(pentafluorophenyl)-
    • 1-(2,3,4,5,6-pentafluorophenyl)pyrrole-2,5-dione
    • 1-(pentafluorophenyl)-1H-pyrrole-2,5-dione
    • STK009389
    • 1-Pentafluorophenyl-pyrrole-2,5-dione
    • 1-(2,3,4,5,6-PENTAFLUOROPHENYL)-1H-PYRROLE-2,5-DIONE
    • 59726-65-7
    • AKOS000304349
    • SCHEMBL718457
    • n-pentafluorophenyl maleimide
    • DTXSID90397810
    • 1-(2,3,4,5,6-pentafluorophenyl)azoline-2,5-dione
    • MDL: MFCD00047112
    • Inchi: 1S/C10H2F5NO2/c11-5-6(12)8(14)10(9(15)7(5)13)16-3(17)1-2-4(16)18/h1-2H
    • InChI Key: UWORINMKYBTGFK-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1N1C(C=CC1=O)=O)F)F)F)F

Computed Properties

  • Exact Mass: 263.00056
  • Monoisotopic Mass: 263.00056912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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